Cas no 348-57-2 (1-Bromo-2,4-difluorobenzene)

• Product Name: 1-Bromo-2,4-difluorobenzene
• CAS No: 348-57-2
• MF: C₆H₃BrF₂
• MW: 192.988827943802
• MDL: MFCD00000330
• CID: 36974
• PubChem ID: 24855973
• Update Time: 2025-06-09

1-Bromo-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-difluorobenzene
• 2,4-Difluorobromobenzene
• 1-Bromo-2,4-difluoro
• 1-bromo-2,4-difluoro-benzene
• 2,4-diFC6H3Br
• 2,4-Difluoro
• 2,4-Difluoro-1-bromobenzene
• 2,4-Difluorophenyl bromide
• 4-Bromo-1,3-difluorobenzene
• Benzene,1-bromo-2,4-difluoro
• Bromo-2,4-difluorobenzene
• Benzene, 1-bromo-2,4-difluoro-
• MGHBDQZXPCTTIH-UHFFFAOYSA-N
• PubChem2301
• 2,4-difluoro-bromobenzene
• 2,4-Difluoro bromo benzene
• 1-bromo-2,4-diflurobenzene
• KSC490M9J
• 3-bromo-2,6-difluorobenzene
• 1-bromo-2 4-difluorobenzene
• EMOLECULES 4772
• 1-Bromo-2,4-difluorobenzene, 98+%
• 1-Bromo-2,4-difluorobenzene,min.98%
• DTXSID40188336
• FT-0631998
• 1-Bromo-2,4-difluorobenzene, 98%
• CS-W010697
• EINECS 206-479-4
• InChI=1/C6H3BrF2/c7-5-2-1-4(8)3-6(5)9/h1-3
• PS-10243
• EN300-65437
• D1909
• W-106704
• MFCD00000330
• 348-57-2
• AKOS000179355
• 1-bromo-2,4-difluorobenzene;2,4-Difluorobromobenzene
• NS00005837
• A6515
• AM928
• EC 206-479-4
• SCHEMBL14413
• AC-10627
• 1-Bromo-2,4-difluoro-benzene,98%
• 2,4-Difluoro-1-bromobenzene; 2,4-Difluorobromobenzene; 2,4-Difluorophenyl Bromide; 3-Bromo-2,6-difluorobenzene; 4-Bromo-1,3-difluorobenzene
• DB-025337
• DTXCID70110827
• FD16010
• 206-479-4

• MDL： MFCD00000330
• Inchi： 1S/C6H3BrF2/c7-5-2-1-4(8)3-6(5)9/h1-3H
• InChI Key： MGHBDQZXPCTTIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)F
• BRN： 1680892

Computed Properties

• Exact Mass: 191.93900
• Monoisotopic Mass: 191.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.708 g/mL at 25 °C(lit.)
• Melting Point: −4 °C (lit.)
• Boiling Point: 146°C
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Refractive Index: n20/D 1.505(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 2.72730
• Solubility: Not available

1-Bromo-2,4-difluorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39-S37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C(BD33332)
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-2,4-difluorobenzene

1-Bromo-2,4-Difluorobenzene: A Comprehensive Overview

1-Bromo-2,4-difluorobenzene, also known by its CAS number CAS No. 348-57-2, is a halogenated aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its bromine and fluorine substituents on the benzene ring, which impart unique chemical properties. The molecule's structure consists of a benzene ring with bromine at position 1 and fluorine atoms at positions 2 and 4. This arrangement makes it a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries.

The synthesis of 1-bromo-2,4-difluorobenzene typically involves electrophilic substitution reactions on bromobenzene or fluorobenzene derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce this compound on an industrial scale. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating these transformations while minimizing side reactions.

In terms of applications, 1-bromo-2,4-difluorobenzene serves as a versatile building block for constructing more complex molecules. Its bromine atom acts as an excellent leaving group, enabling nucleophilic aromatic substitutions that are crucial in forming biaryls and heteroaromatic compounds. For instance, researchers have utilized this compound to synthesize novel antibacterial agents by incorporating it into heterocyclic frameworks. These findings highlight its potential in drug discovery efforts targeting emerging pathogens.

Recent studies have also explored the use of 1-bromo-2,4-difluorobenzene in materials science. By incorporating this compound into polymer precursors, scientists have developed advanced materials with improved thermal stability and electronic properties. These materials hold promise for applications in high-performance electronics and energy storage systems.

The environmental impact of CAS No. 348-57-2 has been a subject of recent research as well. Studies indicate that while the compound itself is not inherently hazardous under normal handling conditions, its degradation products may pose risks to aquatic ecosystems. Therefore, sustainable practices for its production and disposal are being actively investigated to minimize environmental footprint.

In conclusion, 1-bromo-2,4-difluorobenzene continues to be a vital component in modern chemical synthesis due to its unique reactivity and versatility. Ongoing research into its applications and environmental implications ensures that this compound remains at the forefront of chemical innovation.